Acetamide, 2-((7-amino(1,2,4)triazolo(1,5-c)pyrimidin-5-yl)thio)-N,N-dimethyl-
Overview
Description
Acetamide, 2-((7-amino(1,2,4)triazolo(1,5-c)pyrimidin-5-yl)thio)-N,N-dimethyl- is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications.
Mechanism Of Action
The mechanism of action of acetamide, 2-((7-amino(1,2,4)triazolo(1,5-c)pyrimidin-5-yl)thio)-N,N-dimethyl- is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins that are involved in inflammation, tumor growth, and viral replication. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical And Physiological Effects
Acetamide, 2-((7-amino(1,2,4)triazolo(1,5-c)pyrimidin-5-yl)thio)-N,N-dimethyl- has been shown to have various biochemical and physiological effects. It can modulate the expression of certain genes and proteins involved in inflammation, tumor growth, and viral replication. This compound can also affect the activity of immune cells and induce apoptosis in cancer cells.
Advantages And Limitations For Lab Experiments
One of the main advantages of using acetamide, 2-((7-amino(1,2,4)triazolo(1,5-c)pyrimidin-5-yl)thio)-N,N-dimethyl- in lab experiments is its ability to inhibit the activity of certain enzymes and proteins that are involved in inflammation, tumor growth, and viral replication. This makes it a promising candidate for developing new drugs for the treatment of various diseases. However, the limitations of this compound include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on acetamide, 2-((7-amino(1,2,4)triazolo(1,5-c)pyrimidin-5-yl)thio)-N,N-dimethyl-. One direction is to investigate its potential as a therapeutic agent for the treatment of various diseases, including cancer, viral infections, and inflammatory disorders. Another direction is to explore the structure-activity relationship of this compound and develop new derivatives with improved properties. Additionally, the use of this compound in combination with other drugs or therapies could also be explored to enhance its therapeutic efficacy.
Synthesis Methods
The synthesis of acetamide, 2-((7-amino(1,2,4)triazolo(1,5-c)pyrimidin-5-yl)thio)-N,N-dimethyl- involves the reaction of 2-((7-amino(1,2,4)triazolo(1,5-c)pyrimidin-5-yl)thio)acetic acid with N,N-dimethylformamide dimethyl acetal. This reaction is carried out under reflux conditions in the presence of a catalyst such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.
Scientific Research Applications
Acetamide, 2-((7-amino(1,2,4)triazolo(1,5-c)pyrimidin-5-yl)thio)-N,N-dimethyl- has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. This compound has been used in various studies to investigate its effects on different biological systems, including cancer cells, immune cells, and viruses.
properties
CAS RN |
143212-83-3 |
|---|---|
Product Name |
Acetamide, 2-((7-amino(1,2,4)triazolo(1,5-c)pyrimidin-5-yl)thio)-N,N-dimethyl- |
Molecular Formula |
C9H12N6OS |
Molecular Weight |
252.3 g/mol |
IUPAC Name |
2-[(7-amino-[1,2,4]triazolo[1,5-c]pyrimidin-5-yl)sulfanyl]-N,N-dimethylacetamide |
InChI |
InChI=1S/C9H12N6OS/c1-14(2)8(16)4-17-9-13-6(10)3-7-11-5-12-15(7)9/h3,5H,4,10H2,1-2H3 |
InChI Key |
BEBCRPBNYSSXNT-UHFFFAOYSA-N |
SMILES |
CN(C)C(=O)CSC1=NC(=CC2=NC=NN21)N |
Canonical SMILES |
CN(C)C(=O)CSC1=NC(=CC2=NC=NN21)N |
Other CAS RN |
143212-83-3 |
synonyms |
Acetamide, 2-((7-amino(1,2,4)triazolo(1,5-c)pyrimidin-5-yl)thio)-N,N-d imethyl- |
Origin of Product |
United States |
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